Cas no 887405-48-3 (1-(4-Isothiocyanatobenzyl)-1H-1,2,4-triazole)

• Product Name: 1-(4-Isothiocyanatobenzyl)-1H-1,2,4-triazole
• CAS No: 887405-48-3
• MF: C₁₀H₈N₄S
• MW: 216.262319564819
• CID: 2128423
• Update Time: 2023-08-04

1-(4-Isothiocyanatobenzyl)-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 1-(4-Isothiocyanatobenzyl)-1H-1,2,4-triazole

• Inchi： 1S/C10H8N4S/c15-8-12-10-3-1-9(2-4-10)5-14-7-11-6-13-14/h1-4,6-7H,5H2
• InChI Key： MLLIBSFJKAJHKD-UHFFFAOYSA-N
• SMILES： S=C=NC1C=CC(=CC=1)CN1C=NC=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 244
• XLogP3: 2.3
• Topological Polar Surface Area: 75.2